Cetilistat
Cetilistat
Cetilistat is a benzoxazine.
Cetilistat is a novel inhibitor of pancreatic lipase being developed by Alizyme for the treatment of obesity and associated co-morbidities, including type 2 diabetes.
Cetilistat is a novel inhibitor of pancreatic lipase being developed by Alizyme for the treatment of obesity and associated co-morbidities, including type 2 diabetes.
Brand Name:
Vulcanchem
CAS No.:
282526-98-1
VCID:
VC0523226
InChI:
InChI=1S/C25H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-28-25-26-23-18-17-21(2)20-22(23)24(27)29-25/h17-18,20H,3-16,19H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCOC1=NC2=C(C=C(C=C2)C)C(=O)O1
Molecular Formula:
C25H39NO3
Molecular Weight:
401.6 g/mol
Cetilistat
CAS No.: 282526-98-1
Cat. No.: VC0523226
Molecular Formula: C25H39NO3
Molecular Weight: 401.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Cetilistat is a benzoxazine. Cetilistat is a novel inhibitor of pancreatic lipase being developed by Alizyme for the treatment of obesity and associated co-morbidities, including type 2 diabetes. |
|---|---|
| CAS No. | 282526-98-1 |
| Molecular Formula | C25H39NO3 |
| Molecular Weight | 401.6 g/mol |
| IUPAC Name | 2-hexadecoxy-6-methyl-3,1-benzoxazin-4-one |
| Standard InChI | InChI=1S/C25H39NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-28-25-26-23-18-17-21(2)20-22(23)24(27)29-25/h17-18,20H,3-16,19H2,1-2H3 |
| Standard InChI Key | MVCQKIKWYUURMU-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCOC1=NC2=C(C=C(C=C2)C)C(=O)O1 |
| Canonical SMILES | CCCCCCCCCCCCCCCCOC1=NC2=C(C=C(C=C2)C)C(=O)O1 |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator